Cas no 2229114-51-4 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229114-51-4
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6577342
• PubChem ID: 165708222
• Update Time: 2025-10-29

1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexane-1-carboxylic acid
• EN300-1987545
• 2229114-51-4

• Inchi： 1S/C12H20O4/c1-11(2)15-8-9(16-11)12(10(13)14)6-4-3-5-7-12/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： UJIZPVKAQVAYER-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)cyclohexane-1-carboxylic acid

1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Cyclohexane-1-Carboxylic Acid

The compound 1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Cyclohexane-1-Carboxylic Acid (CAS No: 2229114-51-4) is a versatile organic molecule with a unique structure that combines a cyclohexane ring with a dioxolane moiety and a carboxylic acid group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and as a building block for advanced materials.

Structural Insights: The molecule features a cyclohexane ring substituted at the 4-position of the dioxolane ring. The dioxolane group is a five-membered ring containing two oxygen atoms and three carbon atoms, with two methyl groups attached to the central carbon atom. This arrangement imparts stability and unique electronic properties to the molecule. The carboxylic acid group at the cyclohexane position introduces acidity and reactivity, making it suitable for various chemical transformations.

Synthesis and Properties: Recent studies have focused on optimizing the synthesis of 1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Cyclohexane-1-Carboxylic Acid using environmentally friendly methods. Researchers have explored catalytic asymmetric synthesis techniques to enhance yield and enantioselectivity. The compound exhibits excellent solubility in organic solvents and moderate thermal stability, making it ideal for use in high-throughput screening processes in drug discovery.

Applications in Drug Development: The compound has shown promise as a lead molecule in the development of novel therapeutics targeting various diseases. Its ability to modulate enzyme activity and interact with biological membranes has been extensively studied. Recent findings suggest that it may serve as a potential inhibitor of certain kinases involved in cancer progression.

Materials Science Applications: Beyond pharmacology, 1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Cyclohexane-1-Carboxylic Acid has found applications in polymer chemistry. Its ability to form stable copolymers with biodegradable materials has opened new avenues for sustainable packaging solutions and biomedical devices.

Environmental Impact: As concerns about environmental sustainability grow, researchers are investigating the biodegradation pathways of this compound. Preliminary studies indicate that it can be effectively metabolized by soil microorganisms under controlled conditions, reducing its environmental footprint.

Future Prospects: The versatility of 1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)Cyclohexane-1-Carboxylic Acid suggests that its applications will continue to expand across multiple disciplines. Ongoing research aims to explore its potential as a biosensor component and in nanotechnology applications.